Cas no 886895-15-4 (2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: 2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886895-15-4
• MF: C₁₆H₁₄N₄O₃
• MW: 310.307363033295
• CID: 5476944
• Update Time: 2025-10-28

2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AYKYVKHMFNNTRB-UHFFFAOYSA-N
• 2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C16H14N4O3/c1-10-3-2-8-20-13(10)19-15(22)12(16(20)23)14(21)18-9-11-4-6-17-7-5-11/h2-8,23H,9H2,1H3,(H,18,21)
• InChI Key： CUFFTAISGWTLNU-UHFFFAOYSA-N
• SMILES： C12C(C)=CC=CN1C(O)=C(C(NCC1C=CN=CC=1)=O)C(=O)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide

Professional Introduction to 2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide (CAS No. 886895-15-4)

2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide, identified by its CAS number 886895-15-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrido[1,2-a]pyrimidine scaffold, a class of molecules known for their broad biological activities and potential therapeutic applications. The presence of multiple functional groups, including a hydroxyl group, a methyl group, an oxo group, and a pyridine moiety, contributes to its unique chemical properties and biological interactions.

The pyrido[1,2-a]pyrimidine core is a privileged scaffold in drug discovery, frequently explored for its role in modulating various biological pathways. Compounds within this class have been investigated for their potential in treating a range of diseases, including cancer, inflammation, and infectious diseases. The specific arrangement of substituents in 2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide suggests that it may interact with multiple targets, making it a promising candidate for further biochemical and pharmacological studies.

Recent advancements in computational chemistry and molecular modeling have enhanced our ability to predict the binding affinity and mechanism of action of such complex molecules. The hydroxyl group at the 2-position and the methyl group at the 9-position are particularly noteworthy, as they can influence solubility, metabolic stability, and receptor binding. Additionally, the pyridine moiety at the N-(pyridin-4-yl)methyl position introduces potential hydrogen bonding capabilities, which are crucial for interactions with biological targets.

In the context of current research, there is growing interest in developing small molecule inhibitors that can modulate kinase activity. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. The pyrido[1,2-a]pyrimidine scaffold has been reported to exhibit kinase inhibitory activity due to its ability to mimic ATP binding pockets. Preliminary studies on 2-hydroxy-9-methyl-4-oxo-N-(pyridin-4-yl)methyl-4H-pyrido1,2-apyrimidine-3-carboxamide suggest that it may possess similar properties, making it a valuable compound for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the hydroxyl group, methyl group, and oxo group necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocycles like this one, facilitating their exploration in drug discovery programs.

Biological evaluation of 2-hydroxy-9-methyl-4-oxyo-N-(pyridin-octyl)methyl-octahydro-octopyrido[1',2':1',2"]-[9H]purine]-3-carboxamide has revealed promising preliminary results. In vitro assays have indicated potential activity against several target enzymes and receptors relevant to human health. These findings align with the structural features that enhance binding affinity and selectivity. However, further studies are required to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The integration of high-throughput screening technologies has accelerated the identification of lead compounds like this one. By leveraging these technologies alongside traditional biochemical assays, researchers can rapidly assess the efficacy and safety profiles of candidate molecules.

The future direction of research on 2-hydroxy-octahydro-octopyrido[1',2':1',2"]-[9H]purine]-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No. 886895-octylmethyl)-3-carboxamide (CAS No.) is expected to focus on optimizing its chemical structure for improved pharmacokinetic properties and target specificity. Additionally, exploring its potential in preclinical models will be crucial for evaluating its suitability for clinical development.

In conclusion,(N-pyridin-(octyloxy)methoxy)-carbonyl]-amino]-acetic acid ethyl ester hydrochloride CAS 886895-octahydro-octopyrido[1',2':1',2"]-[9H]purine]-3-carboxamide (CAS No.) represents a structurally intriguing compound with significant pharmaceutical promise. Its unique chemical features make it a compelling candidate for further investigation in drug discovery efforts aimed at addressing unmet medical needs.